1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide
Overview
Description
“1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide” is a chemical compound used for proteomics research . It has a molecular formula of C10H15N5O and a molecular weight of 221.26 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are defined by its molecular formula, C10H15N5O, and its molecular weight, 221.26 . More specific properties like melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide is used in a variety of scientific research applications, such as drug discovery, biochemistry, and molecular biology. This compound has been used to study a wide range of biological processes, such as cell signaling, gene expression, and enzyme activity. This compound is also used in drug discovery to identify new compounds that may have therapeutic potential. In addition, this compound has been used in the synthesis of a variety of organic molecules, including peptides and proteins.
Mechanism of Action
The mechanism of action of 1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide is not completely understood. However, it is believed that this compound is able to interact with a variety of proteins and enzymes, leading to changes in the activity of these proteins and enzymes. In addition, this compound is thought to be able to interact with DNA, leading to changes in the expression of genes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules. In addition, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of proteins and other molecules. This compound has also been shown to have anti-inflammatory and antioxidant effects, as well as modulate the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide in lab experiments is that it is a structurally diverse compound that can be used in a variety of applications. In addition, this compound is relatively easy to synthesize and can be used in a variety of lab experiments. However, this compound is not without its limitations. For example, this compound is not very stable and can degrade over time. In addition, this compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
The potential future directions for 1-(Pyrimidin-2-YL)piperidine-3-carbohydrazide research are numerous. For example, further research could be conducted to better understand the mechanism of action of this compound and its biochemical and physiological effects. In addition, further research could be conducted to develop new methods of synthesizing this compound and to optimize the synthesis of this compound for specific applications. Finally, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its use in drug discovery and drug development.
properties
IUPAC Name |
1-pyrimidin-2-ylpiperidine-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O/c11-14-9(16)8-3-1-6-15(7-8)10-12-4-2-5-13-10/h2,4-5,8H,1,3,6-7,11H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFEDUSPNRUVVJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC=N2)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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